Cas no 31519-20-7 (2,3-Dimethylmalate)

• Product Name: 2,3-Dimethylmalate
• CAS No: 31519-20-7
• MF: C₆H₈O₅
• MW: 160.124722480774
• CID: 2948720
• PubChem ID: 25200436
• Update Time: 2024-03-01

2,3-Dimethylmalate Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethylmalate
• (2R,3S)-dimethylmalate
• 2-Hydroxy-2,3-dimethylbutanedioate
• (2S,3S)-2-hydroxy-2,3-dimethylbutanedioate

• Inchi： 1S/C6H10O5/c1-3(4(7)8)6(2,11)5(9)10/h3,11H,1-2H3,(H,7,8)(H,9,10)/p-2/t3-,6+/m1/s1
• InChI Key： WTIIULQJLZEHGZ-CVYQJGLWSA-L
• SMILES： O[C@@](C(=O)[O-])(C)[C@@H](C(=O)[O-])C

Computed Properties

• Exact Mass: 162.053
• Monoisotopic Mass: 162.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 160.12
• XLogP3: 0.7
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids